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Compound of Interest

Compound Name: 3-Butyne-1-thiol

Cat. No.: B3057168

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Butyne-1-thiol

3-Butyne-1-thiol is a bifunctional organic compound featuring a terminal alkyne and a primary
thiol group. This unique structure makes it a valuable reagent in various chemical synthesis
and bioconjugation applications, particularly in the realm of drug discovery and development.
The terminal alkyne allows for participation in "click chemistry" reactions, such as the thiol-yne
reaction, providing a highly efficient and specific method for forming stable thioether linkages.
The thiol group, on the other hand, can engage in a variety of reactions, including disulfide
bond formation and Michael additions. Its distinct functionalities make it a versatile building
block for the synthesis of more complex molecules and for the modification of biomolecules.

Commercial Availability and Suppliers

3-Butyne-1-thiol is commercially available from a number of chemical suppliers, primarily
catering to the research and development market. The availability, purity, and pricing can vary
between suppliers. Below is a summary of key suppliers and their offerings.
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) ] Available

Supplier Product Name  CAS Number Purity .
Quantities

Sigma-Aldrich ) 50 mg, 100 mg,

o ) But-3-yne-1-thiol ~ 77213-87-7 295%

(MilliporeSigma) 250mg, 1g

BLD Pharmatech

Co., Ltd. (via But-3-yne-1-thiol ~ 77213-87-7 95% Not specified

Sigma-Aldrich)

Note: Pricing information is subject to change and should be verified on the respective
supplier's website. The purity levels stated are as reported by the suppliers.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Butyne-1-thiol is provided in the table
below, based on data from PubChem.

Property Value

Molecular Formula C4H6S[1]

IUPAC Name but-3-yne-1-thiol[1]

CAS Number 77213-87-7[1]

Molecular Weight 86.16 g/mol

Appearance Liquid

Storage Temperature Sealed in dry, store in freezer, under -20°C

Key Applications in Research and Drug
Development

The unique chemical properties of 3-Butyne-1-thiol make it a valuable tool in several areas of
scientific research, particularly in bioconjugation and materials science.

Thiol-Yne "Click" Chemistry

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3057168?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butyne-1-thiol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butyne-1-thiol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butyne-1-thiol
https://www.benchchem.com/product/b3057168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The most prominent application of 3-Butyne-1-thiol is its participation in the thiol-yne reaction,
a type of "click" chemistry. This reaction involves the addition of a thiol to an alkyne, typically
initiated by radicals or UV light, to form a vinyl sulfide. A key feature of the thiol-yne reaction is
that a second thiol can add to the initial vinyl sulfide product, leading to a dithioether.[2][3][4]
This allows for the creation of crosslinked structures or the introduction of multiple
functionalities. The reaction is known for its high efficiency, mild reaction conditions, and
tolerance to a wide range of functional groups, making it ideal for bioconjugation.[2][5]

3-Butyne-1-thiol + Alkyne Intermediates & Products

Vinyl Sulfide + Second Thiol Dithioether
(R'-CH(SR")-CH(SR))
Alkyne
(R'-C=C-H)

(R'-CH=CH-SR)

Second Thiol
(R"-SH)

Click to download full resolution via product page

General scheme of the radical-mediated Thiol-Yne reaction.

Bioconjugation and Protein Labeling

The thiol-yne reaction involving 3-Butyne-1-thiol can be employed for the site-specific
modification of proteins and other biomolecules. By genetically incorporating an unnatural
amino acid containing an alkyne group into a protein, 3-Butyne-1-thiol can be used to attach
probes, drugs, or other molecules of interest.[6] This approach offers a high degree of control
over the location of the modification, which is crucial for preserving the biological activity of the

protein.

Synthesis of Functional Materials

In polymer chemistry, the thiol-yne reaction is utilized to synthesize polymers with unique
architectures, such as dendrimers and hyperbranched polymers. The ability of the alkyne to
react with two thiol groups allows for the creation of cross-linked networks with high functional
density.
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Experimental Protocols

While specific protocols for 3-Butyne-1-thiol are not readily available in the public domain and
are often substrate-dependent, general procedures for thiol-yne reactions and protein labeling
with thiol-reactive probes can be adapted.

General Protocol for Radical-Initiated Thiol-Yne
Reaction

Materials:

3-Butyne-1-thiol

Alkyne-containing substrate

Radical initiator (e.g., AIBN, triethylborane)

Anhydrous, degassed solvent (e.g., THF, dioxane)

Inert atmosphere (e.g., nitrogen or argon)
Procedure:

o Dissolve the alkyne-containing substrate and a stoichiometric equivalent (for mono-addition)
or excess (for di-addition) of 3-Butyne-1-thiol in the anhydrous, degassed solvent in a
reaction vessel under an inert atmosphere.

e Add a catalytic amount of the radical initiator.

« Irradiate the mixture with a UV lamp (if using a photoinitiator) or heat to the appropriate
temperature for the chosen thermal initiator.

« Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or
NMR).

e Upon completion, quench the reaction (if necessary) and remove the solvent under reduced
pressure.
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¢ Purify the product using column chromatography or other appropriate purification methods.

Prepare Reactants:
- 3-Butyne-1-thiol
- Alkyne Substrate
- Initiator
- Anhydrous/Degassed Solvent

;

Set up Reaction
under Inert Atmosphere

Initiate Reaction
(UV or Heat)

Monitor Reaction Progress
(TLC, GC-MS, NMR)

eaction Complete

Reaction Workup:
- Quench Reaction
- Remove Solvent

Purify Product
(Column Chromatography)

Click to download full resolution via product page
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A generalized experimental workflow for a radical-initiated thiol-yne reaction.

General Protocol for Protein Labeling via Thiol-Reactive
Probes (Adapted for 3-Butyne-1-thiol Analogs)

This protocol describes the general steps for labeling a protein with a thiol-reactive probe. To
use 3-Butyne-1-thiol in this context, it would typically be derivatized to carry a reporter group
(e.g., a fluorophore) and a thiol-reactive moiety (e.g., a maleimide).

Materials:

» Thiol-containing protein (e.g., containing cysteine residues)

3-Butyne-1-thiol derivative with a thiol-reactive group

Reaction buffer (e.g., PBS, pH 7.2-7.5, degassed)

Reducing agent (e.g., TCEP, DTT) to reduce disulfide bonds if necessary

Purification column (e.g., size-exclusion chromatography)

Procedure:

Dissolve the protein in the degassed reaction buffer.

« If necessary, reduce disulfide bonds by adding a reducing agent and incubating for a
specified time.

» Remove the excess reducing agent by dialysis or using a desalting column.
e Dissolve the 3-Butyne-1-thiol derivative in a compatible solvent (e.g., DMSO).
¢ Add the thiol-reactive probe solution to the protein solution in a specific molar ratio.

 Incubate the reaction mixture at room temperature or 4°C for a designated period, protected
from light if the probe is light-sensitive.

o Separate the labeled protein from the unreacted probe using size-exclusion chromatography
or a similar purification method.
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o Characterize the degree of labeling using spectrophotometry or mass spectrometry.

Role in Signaling Pathways

While 3-Butyne-1-thiol itself is not a known signaling molecule, the thiol group is a critical
functional group in many biological signaling pathways. Thiol-containing molecules, such as
cysteine residues in proteins and glutathione, are central to cellular redox signaling. The
reversible oxidation of thiols to disulfides or other oxidized forms can act as a molecular switch,
modulating protein function and signal transduction.

The introduction of a 3-Butyne-1-thiol moiety onto a biological molecule could potentially be
used to probe or perturb these thiol-dependent signaling pathways. For example, a drug
candidate functionalized with 3-Butyne-1-thiol could be designed to interact with specific
cysteine residues on a target protein, thereby modulating its activity.

Reactive Oxygen/Nitrogen Species Cellular Reductants
(ROS/RNS) (e.g., Glutathione)

Reduction

Protein Cysteine Thiol
(-SH)

Redox Switch

Oxidized Thiol
(e.g., -S-S-, -SOH)

Altered Protein Function &
Cellular Response

Click to download full resolution via product page

Simplified diagram of thiol-based redox signaling.

Safety and Handling
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3-Butyne-1-thiol is a chemical that should be handled with appropriate safety precautions in a
laboratory setting. Users should consult the Safety Data Sheet (SDS) provided by the supplier
for detailed information on hazards, handling, storage, and disposal. As with many thiols, it is
likely to have a strong, unpleasant odor and should be handled in a well-ventilated fume hood.
Personal protective equipment, including gloves, safety glasses, and a lab coat, should be
worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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